![molecular formula C14H21Cl2NO B1426404 2-[2-(4-Chloro-2-methylphenoxy)ethyl]piperidine hydrochloride CAS No. 1220016-43-2](/img/structure/B1426404.png)
2-[2-(4-Chloro-2-methylphenoxy)ethyl]piperidine hydrochloride
Overview
Description
“2-[2-(4-Chloro-2-methylphenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the CAS Number: 1220016-43-2 . It has a molecular weight of 290.23 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, ionic liquids containing the (4-chloro-2-methylphenoxy)acetate (MCPA) anion and domiphen derived phenoxyethylammonium cation were synthesized . The obtained compounds differed in terms of the substitution of the phenoxyethylammonium group in the ring .Scientific Research Applications
Chlorophenoxy Compounds - Herbicide Use and Carcinogenicity
Chlorophenoxy compounds, including 2,4-dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxy)acetic acid (MCPA), are widely used herbicides in the US. Despite concerns about their potential association with certain cancers like non-Hodgkins lymphoma and Hodgkin’s disease, toxicological studies indicate no evidence of carcinogenicity. Regulatory bodies consider these compounds as not likely to be carcinogenic. This systematic review investigates the plausibility of a causal relationship between exposure to these herbicides and lymphohematopoietic cancers. The review concludes that environmental exposures are not sufficient to support a causal relationship, but notes that genetic polymorphisms increasing the risk of NHL may interact with exposure to these compounds, especially in occupational settings (Stackelberg, 2013).
Sorption of Phenoxy Herbicides to Soil
This review compiles data from sorption experiments involving 2,4-dichlorophenoxyacetic acid (2,4-D) and other phenoxy herbicides. It suggests that sorption of 2,4-D can be understood based on soil parameters such as pH, organic carbon content, and iron oxides. This knowledge is crucial for assessing the environmental behavior of these herbicides and their potential impact on ecosystems (Werner, Garratt, & Pigott, 2012).
Chemical Reactions and Synthetic Applications
Nucleophilic Aromatic Substitution of the Nitro-Group
This study discusses the reaction of piperidine with nitrobenzenes, yielding substituted piperidinobenzenes. It provides insight into the nucleophilic aromatic substitution reactions involving piperidine, a chemical structure related to 2-[2-(4-Chloro-2-methylphenoxy)ethyl]piperidine hydrochloride. Understanding these reactions is valuable for synthetic applications in chemistry (Pietra & Vitali, 1972).
properties
IUPAC Name |
2-[2-(4-chloro-2-methylphenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO.ClH/c1-11-10-12(15)5-6-14(11)17-9-7-13-4-2-3-8-16-13;/h5-6,10,13,16H,2-4,7-9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYESGYDNVCRJLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OCCC2CCCCN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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